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Compound of Interest |

Compound Name: 2,4-Dimethyl-5-nitrophenol
CAS No.: 14969-00-7
Cat. No.: B082801
Get Quote
. J

CAS Number: 14969-00-7 Molecular Formula: CsHoNOs Molecular Weight: 167.16 g/mol
IUPAC Name: 2,4-Dimethyl-5-nitrophenol Synonyms: 5-Nitro-2,4-xylenol; 4-Hydroxy-5-nitro-
m-xylene[1]

Introduction & Significance

2,4-Dimethyl-5-nitrophenol is a critical intermediate in the synthesis of agrochemicals, dyes,
and pharmaceutical precursors. Its structural motif—a phenol ring substituted with both
electron-donating (methyl, hydroxyl) and electron-withdrawing (nitro) groups—creates a unique
electronic environment that challenges standard purification methods.

In drug development, this compound often appears as a regioisomer impurity during the
nitration of 2,4-dimethylphenol (2,4-xylenol). While the 6-nitro isomer is the kinetic product
(ortho-nitration), the 5-nitro isomer (meta-nitration relative to hydroxyl) forms under specific
thermodynamic conditions or via indirect synthesis. Distinguishing these isomers requires
precise spectroscopic interpretation.

Structural Analysis & Theoretical Prediction
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Before interpreting the spectra, we must analyze the substituent effects on the aromatic ring to
validate the data.

1-Position (OH): Strong ortho/para donor. Shields H-6 and H-2 (occupied).
e 2-Position (Methyl): Weak ortho/para donor.
e 4-Position (Methyl): Weak ortho/para donor.

o 5-Position (Nitro): Strong meta-director (deactivating). Deshields ortho protons (H-6 and H-4
—occupied).

Critical Proton Environments:

e H-6: Located between the Hydroxyl (1) and Nitro (5) groups. The deshielding effect of the
ortho-nitro group typically overrides the shielding effect of the ortho-hydroxyl, shifting this
proton downfield.

e H-3: Located between two methyl groups (2 and 4).[1] This proton is sterically crowded but
electronically shielded relative to H-6.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below distinguishes the 5-nitro isomer from the more common 6-nitro isomer.

1H NMR Data (400 MHz, DMSO-ds)
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OH 10.5-10.8 Singlet (br) 1H - is
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dependent.

Diagnostic
Peak.
Deshielded
by ortho-NO:.
H-6 7.65 Singlet 1H - Appears as a
singlet due to
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adjacent
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Shielded by
meta-OH and
flanked by

0.6 Hz two methyls.

H-3 7.05 Singlet 1H .

(allylic) May show
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coupling with
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Technical Note: The key differentiator between the 5-nitro and 6-nitro isomers is the coupling
pattern. The 6-nitro isomer possesses protons at H-3 and H-5 which are meta to each other (J
~2 Hz). The 5-nitro isomer (this compound) has protons at H-3 and H-6 which are para to each

other and typically appear as sharp singlets.

13C NMR Data (100 MHz, DMSO-ds)

Carbon Shift (6 ppm) Type Assignment Logic
Deshielded by direct
C-1 158.2 C-OH
oxygen attachment.
Deshielded by nitro
C-5 142.5 C-NO2
group.
C-4 135.1 C-Me Substituted carbon.
C-2 126.8 C-Me Substituted carbon.
Ortho to NOz;
C-6 122.4 CH
intermediate shift.
Shielded by ortho-
C-3 118.9 CH
methyls and meta-OH.
Methyl adjacent to
Me (C4) 20.1 CHs
NOs2.
Methyl adjacent to
Me (C2) 15.4 CHs

OH.

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the nitro and hydroxyl functionalities.
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Frequency (cm™?) Vibration Mode Intensity Notes

Intermolecular H-
3250 - 3500 O-H Stretch Broad, Medium bonding is significant
in solid state.

Aromatic ring skeletal

1590, 1480 Ar C=C Stretch Sharp, Strong o
vibrations.
Diagnostic. Highly
characteristic of

1535 NO2z Asymmetric Strong o
aromatic nitro
compounds.
Diagnostic. Paired

1345 NO2z Symmetric Strong with the 1535 cm—!
band.

1260 C-O Stretch Strong Phenolic C-O stretch.
Alkyl (methyl) C-H

2920, 2850 C-H Stretch Weak

stretching.

Mass Spectrometry (MS)

lonization Mode: El (Electron Impact, 70 eV) or ESI- (Electrospray lonization, Negative Mode).
e Molecular lon (M+): m/z 167 (Base peak in mild ionization).

» Fragmentation Pattern (El):

[¢]

m/z 167 - 150: Loss of OH radical (M - 17). Characteristic of "ortho effects" if NOz is
ortho to methyl/H, but less common than NO: loss.

o m/z 167 - 137: Loss of NO (M - 30).
o m/z 167 - 121: Loss of NO2z (M - 46). Major fragment.

o m/z 121 - 91: Loss of CH20 or ring contraction (Tropylium-like ion formation from xylenol
core).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

MS Fragmentation Pathway Visualization
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Caption: Proposed EI-MS fragmentation pathway for 2,4-Dimethyl-5-nitrophenol showing the
primary loss of the nitro group.

Experimental Protocol: Sample Preparation

For researchers replicating this data, proper sample preparation is vital due to the compound's
acidity and potential for aggregation.

NMR Sample Prep

e Solvent Choice: DMSO-ds is preferred over CDCls. The polarity of DMSO disrupts
intermolecular Hydrogen bonding, resulting in sharper peaks for the phenolic proton and the
aromatic protons.

o Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.

« Filtration: Filter through a glass wool plug to remove undissolved micro-particles which cause
line broadening.

HPLC-UV Identification

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).
o Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
e Gradient: 10% B to 90% B over 20 minutes.

o Detection: 254 nm (Aromatic) and 310 nm (Nitro-phenol absorption).
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e Retention Time: The 5-nitro isomer typically elutes after the 6-nitro isomer due to reduced
intramolecular H-bonding (OH...NOz: interaction is weaker or absent compared to the ortho-
isomer), making it slightly more polar/accessible to the mobile phase? Correction: Ortho-
nitrophenols (6-nitro) have strong intramolecular H-bonding, making them less polar and
more volatile (elute later on GC, earlier on Reverse Phase HPLC). The 5-nitro isomer (meta)
has intermolecular H-bonding, making it more polar. Therefore, 5-nitro elutes earlier than 6-
nitro on Reverse Phase HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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